(+)-3-[(1S)-4α-Chloro-3β-ethenyl-2β-isocyano-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indo
(+)-3-[(1S)-4α-Chloro-3β-ethenyl-2β-isocyano-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indo
Brand Name:
Vulcanchem
CAS No.:
101968-73-4
VCID:
VC0009511
InChI:
InChI=1S/C21H23ClN2/c1-6-21(4)18(22)11-15(13(2)3)19(20(21)23-5)16-12-24-17-10-8-7-9-14(16)17/h6-10,12,15,18-20,24H,1-2,11H2,3-4H3/t15-,18-,19+,20-,21+/m1/s1
SMILES:
CC(=C)C1CC(C(C(C1C2=CNC3=CC=CC=C32)[N+]#[C-])(C)C=C)Cl
Molecular Formula:
C21H23ClN2
Molecular Weight:
338.9 g/mol
(+)-3-[(1S)-4α-Chloro-3β-ethenyl-2β-isocyano-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indo
CAS No.: 101968-73-4
Main Products
VCID: VC0009511
Molecular Formula: C21H23ClN2
Molecular Weight: 338.9 g/mol
CAS No. | 101968-73-4 |
---|---|
Product Name | (+)-3-[(1S)-4α-Chloro-3β-ethenyl-2β-isocyano-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indo |
Molecular Formula | C21H23ClN2 |
Molecular Weight | 338.9 g/mol |
IUPAC Name | 3-[(1S,2R,3R,4R,6S)-4-chloro-3-ethenyl-2-isocyano-3-methyl-6-prop-1-en-2-ylcyclohexyl]-1H-indole |
Standard InChI | InChI=1S/C21H23ClN2/c1-6-21(4)18(22)11-15(13(2)3)19(20(21)23-5)16-12-24-17-10-8-7-9-14(16)17/h6-10,12,15,18-20,24H,1-2,11H2,3-4H3/t15-,18-,19+,20-,21+/m1/s1 |
Standard InChIKey | IJEJDCXOVNHHAX-GRARQNNCSA-N |
Isomeric SMILES | CC(=C)[C@H]1C[C@H]([C@]([C@@H]([C@@H]1C2=CNC3=CC=CC=C32)[N+]#[C-])(C)C=C)Cl |
SMILES | CC(=C)C1CC(C(C(C1C2=CNC3=CC=CC=C32)[N+]#[C-])(C)C=C)Cl |
Canonical SMILES | CC(=C)C1CC(C(C(C1C2=CNC3=CC=CC=C32)[N+]#[C-])(C)C=C)Cl |
PubChem Compound | 21587706 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume